6-(Trifluoromethyl)isatoic anhydride
Overview
Description
6-(Trifluoromethyl)isatoic anhydride is a chemical compound with the CAS number 387-18-8 . It is also known by the IUPAC name 5-(trifluoromethyl)-2H-benzo[d][1,3]oxazine-2,4(1H)-dione .
Molecular Structure Analysis
The molecular weight of this compound is 231.13 . Its InChI code is 1S/C9H4F3NO3/c10-9(11,12)4-2-1-3-5-6(4)7(14)16-8(15)13-5/h1-3H,(H,13,15) .Physical and Chemical Properties Analysis
This compound is a solid powder at ambient temperature . It has a boiling point of 239°C .Scientific Research Applications
Synthetic Applications in Organic Chemistry
6-(Trifluoromethyl)isatoic anhydride serves as a versatile intermediate in organic synthesis, contributing to the development of new compounds and methodologies. Its applications span across various domains of synthetic organic chemistry, including palladium-catalyzed reactions and one-pot synthesis techniques. For instance, the decarboxylative coupling of isatoic anhydrides with arylboronic acids has been achieved using Pd(2)(dba)(3) and DPEphos, facilitating the synthesis of aryl o-aminobenzoates with good yields. This method shows compatibility with a wide range of functional groups, such as trifluoromethyl, highlighting the reagent's utility in constructing complex molecules (Lu et al., 2011).
Advances in Heterocyclic Chemistry
In heterocyclic chemistry, this compound has been instrumental in the synthesis of quinazolinone derivatives and other nitrogen-containing heterocycles. Techniques utilizing trifluoroethanol as a solvent have been reported to efficiently facilitate one-pot, three-component coupling reactions, producing 2,3-dihydroquinazolin-4(1H)-one derivatives in high yields. Such methodologies underscore the reagent's role in streamlining synthetic routes towards complex heterocycles, which are significant in medicinal chemistry and pharmaceutical research (Khaksar & Mohammadzadeh Talesh, 2012).
Catalysis and Mechanistic Insights
Research into catalytic processes involving this compound has provided valuable mechanistic insights, particularly in palladium-catalyzed cyclization reactions. These studies have facilitated the efficient synthesis of isatoic anhydrides from readily available materials, leveraging mild conditions and redox-neutral processes. The inclusion of trifluoromethyl groups in these reactions underscores the adaptability and efficiency of using such modified reagents in catalytic cycles, opening new avenues for the synthesis of important intermediates and probing reagents (Zhang et al., 2017).
Applications in Medicinal Chemistry
In medicinal chemistry, the application of this compound extends to the development of novel compounds with potential therapeutic effects. Its use in synthesizing quinazoline and quinazolinone derivatives, which are explored for their medicinal and pharmacological properties, illustrates the broad applicability of this reagent. These compounds are researched for various bioactivities, including anticancer and antibacterial effects, demonstrating the critical role of this compound in discovering new drugs and therapeutic agents (Abbas et al., 2016).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that isatoic anhydrides can react with various nucleophiles, forming substituted esters, thio esters, carbamates, and substituted quinolines . This suggests that 6-(Trifluoromethyl)isatoic anhydride may interact with its targets in a similar manner.
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
Properties
IUPAC Name |
5-(trifluoromethyl)-1H-3,1-benzoxazine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4F3NO3/c10-9(11,12)4-2-1-3-5-6(4)7(14)16-8(15)13-5/h1-3H,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRKMPLMCSFKCRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)NC(=O)OC2=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70508144 |
Source
|
| Record name | 5-(Trifluoromethyl)-2H-3,1-benzoxazine-2,4(1H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70508144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
387-18-8 |
Source
|
| Record name | 5-(Trifluoromethyl)-2H-3,1-benzoxazine-2,4(1H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70508144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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